5-(10H-phenothiazin-10-ylmethyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione

• Molecular Formula: C21H16N4S2
• Molecular Weight: 388.5 g/mol
• IUPAC Name: 3-(phenothiazin-10-ylmethyl)-4-phenyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C21H16N4S2/c26-21-23-22-20(25(21)15-8-2-1-3-9-15)14-24-16-10-4-6-12-18(16)27-19-13-7-5-11-17(19)24/h1-13H,14H2,(H,23,26)
• InChI Key: JQGJLIKTIMNXOE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=NNC2=S)CN3C4=CC=CC=C4SC5=CC=CC=C53

Description

5-(10H-phenothiazin-10-ylmethyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione is a chemical compound that has gained significant attention in scientific research in recent years. This compound is a member of the phenothiazine family and has been found to exhibit various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 5-(10H-phenothiazin-10-ylmethyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione is not fully understood. However, studies have suggested that this compound exerts its anticancer activity by inducing apoptosis in cancer cells. It has also been suggested that this compound inhibits the proliferation of cancer cells by disrupting the cell cycle.
Biochemical and Physiological Effects
5-(10H-phenothiazin-10-ylmethyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione has been found to exhibit various biochemical and physiological effects. Studies have shown that this compound can induce oxidative stress in cancer cells, leading to apoptosis. Additionally, this compound has also been found to inhibit the activity of various enzymes, including acetylcholinesterase and tyrosinase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(10H-phenothiazin-10-ylmethyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione in lab experiments is its potent anticancer activity. This compound has been found to exhibit activity against various cancer cell lines, making it a promising candidate for further research. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 5-(10H-phenothiazin-10-ylmethyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione. One of the most promising directions is in the development of new anticancer drugs based on this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas, such as antibacterial and antifungal agents. Finally, research is needed to develop more efficient and cost-effective synthesis methods for this compound to make it more widely available for scientific research.

Synthesis Methods

The synthesis of 5-(10H-phenothiazin-10-ylmethyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione is a complex process that involves several steps. The synthesis starts with the reaction of 10-chloromethylphenothiazine with sodium azide to form 10-azidomethylphenothiazine. This compound is then reacted with phenylacetylene in the presence of copper (I) iodide to form the corresponding 1,2,3-triazole. Finally, the compound is treated with Lawesson's reagent to form the desired 5-(10H-phenothiazin-10-ylmethyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione.

Scientific Research Applications

5-(10H-phenothiazin-10-ylmethyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione has been found to exhibit various scientific research applications. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. Additionally, this compound has also been found to exhibit antibacterial and antifungal properties.